Methyl 3-Amino-4,4-dimethylpentanoate

• IUPAC Name: methyl 3-amino-4,4-dimethylpentanoate
• InChI: InChI=1S/C8H17NO2/c1-8(2,3)6(9)5-7(10)11-4/h6H,5,9H2,1-4H3
• InChI Key: UKOFUFBBXOWCNO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CC(=O)OC)N
• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol

Description

Methyl 3-amino-4,4-dimethylpentanoate (MADMP) is a synthetic amino acid derivative that has been studied for its potential applications in scientific research. It is a colorless, crystalline solid with a molecular weight of 175.3 g/mol and a melting point of 153-155 °C. MADMP is a derivative of the amino acid lysine and has been used as a building block for various peptides and proteins.

Scientific Research Applications

• Enantiomeric Analysis in Meteoritic Amino Acids : Research on meteoritic amino acids, like 2-amino-2,3-dimethylpentanoic acid, which is structurally related to Methyl 3-Amino-4,4-dimethylpentanoate, reveals their occurrence in excess in certain meteorites. This suggests an asymmetric influence on organic chemical evolution before the origin of life (Cronin & Pizzarello, 1997).

• Synthetic Methodology Development : The synthesis of compounds like Methyl 3-oxo-4,4-dimethylpentanoate-1,3-14C, involving steps such as Grignard reaction and carbonation, contributes to the field of synthetic organic chemistry and isotopic labeling for research purposes (Sieving, 1987).

• Peptide Research : The study of peptides containing noncoded amino acids with bulky side chains, like neopentylglycine (2-amino-4,4-dimethylpentanoic acid), helps in understanding the relationship between peptide structure and their physical and biological characteristics (Pospíšek & Bláha, 1987).

• Inhibition Studies in Medicinal Chemistry : The synthesis of N-methyl isomers of certain heterocycles, involving structures similar to this compound, showcases their potential as inhibitors of xanthine oxidase, a key enzyme in human metabolism (Seela et al., 1984).

• Amino Acid Analysis Techniques : Research involving amino acids often uses solvents like dimethyl sulfoxide, which can help in analyzing amino acids, including those structurally related to this compound (Moore, 1968).

• Characterization of Methylated Amino Acids : Studies on the methylation of amino acids, which include compounds similar to this compound, provide insights into their role in metabolic processes and their identification as biomarkers for diseases (Chary et al., 2015).

• Analytical Methods for Fatty Acids : The development of methods for preparing derivatives of fatty acids, including those structurally related to this compound, for GC–MS analysis, enhances the analytical capabilities in lipidomics and fatty acid research (Svetashev, 2011).